Cas no 1210879-62-1 (1-(4,4-dimethylcyclohexyl)propan-2-one)

• Product Name: 1-(4,4-dimethylcyclohexyl)propan-2-one
• CAS No: 1210879-62-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5821413
• PubChem ID: 67179960
• Update Time: 2024-01-16

1-(4,4-dimethylcyclohexyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)propan-2-one
• 1210879-62-1
• SCHEMBL1837571
• EN300-2000441

• Inchi： 1S/C11H20O/c1-9(12)8-10-4-6-11(2,3)7-5-10/h10H,4-8H2,1-3H3
• InChI Key： AMBXGCVPMLNTMT-UHFFFAOYSA-N
• SMILES： O=C(C)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų